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Compound of Interest

Compound Name: 4-(4-Bromophenyl)butan-2-amine

CAS No.: 1017130-57-2

Cat. No.: B1291078

Get Quote

Executive Summary & Risk Profile
4-(4-Bromophenyl)butan-2-amine is a halogenated primary amine.[1] Its disposal requires

strict adherence to Halogenated Waste protocols.[2] Unlike standard organic amines, the

presence of the bromine atom at the para-position dictates that this material must be directed

to incinerators equipped with acid-gas scrubbers to neutralize hydrogen bromide (HBr)

emissions.[1]

Operational Alert: This compound shares structural pharmacophore features with

phenethylamines.[1] While primarily a research building block, treat it with the security and

containment protocols reserved for bioactive CNS agents until specific toxicological data rules

otherwise.[3]

Chemical Risk Assessment Table
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Parameter Data / Classification Operational Implication

Chemical Class
Halogenated Amine (Aryl

Bromide)

DO NOT mix with Non-

Halogenated solvents.[1]

Physical State
Solid (typically HCl salt) or

Viscous Oil (Free base)

Solids go to "Solid Hazardous";

Oils must be dissolved.

Acidity/Basicity Basic (Amine)
Incompatible with Acids

(Exothermic reaction).

GHS Hazards
H302 (Acute Tox), H315 (Skin),

H319 (Eye)

Double-gloving (Nitrile) and

eye protection mandatory.[3]

RCRA Status
Characteristic Waste (Not P/U

Listed)

Likely D002 (if liquid/basic) or

D001 (if in solvent).

Critical Segregation Logic (The "Why")
To ensure scientific integrity and regulatory compliance, you must understand the downstream

impact of your disposal choice:

The Halogen Factor: When brominated compounds are incinerated, they release Hydrogen

Bromide (HBr) and potentially bromine gas (

). Standard incinerators designed for non-halogenated waste (hydrocarbons) cannot handle
these corrosive byproducts, leading to equipment failure and regulatory fines.[3] Action: You
must use the "Halogenated Waste" stream.[2]

The Amine Factor: Amines are organic bases. Adding them to a waste container with high

acid content (e.g., spent nitration mixtures) can cause rapid heat evolution and over-

pressurization of the container.[3] Action: Verify waste container pH compatibility or

neutralize before combining.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Reagent
Applicable for: Expired shelf stock, degraded samples, or excess solid material.[3]
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Packaging: Do not dump loose powder into a carboy. Retain the material in its original

glass/plastic vial if possible.

Secondary Containment: Place the primary vial into a clear, sealable polyethylene bag

(Ziploc type).

Labeling: Attach a hazardous waste tag.

Constituents: "4-(4-Bromophenyl)butan-2-amine (95%+)"[1][3][4]

Hazard Checkboxes: Toxic, Irritant.[3][5]

Binning: Deposit into the Solid Hazardous Waste drum (often the "Lab Pack" drum).

Note: If the solid is wet or sticky, add vermiculite to the bag to absorb potential leakage.[3]

Scenario B: Disposal of Reaction Mixtures & Mother
Liquors
Applicable for: Solutions containing the amine dissolved in solvents (DCM, Methanol, Ethyl

Acetate).[3]

Solvent Assessment:

If the solvent is Dichloromethane (DCM) or Chloroform: The entire mixture is already

Halogenated.

If the solvent is Methanol or Ethyl Acetate: The addition of the brominated amine turns the

entire volume into Halogenated Waste.

pH Check: Dip a pH strip into the waste solution.

If pH > 10:[1] Neutralize carefully with dilute Hydrochloric Acid (1M) to pH 7–9 to prevent

corrosion of metal waste drums.

Transfer: Pour into the Halogenated Organic Solvent carboy (Red tag/stripe).
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Rinsing: Rinse the reaction vessel twice with a small amount of acetone. Add these rinses to

the same Halogenated carboy.

Scenario C: Spill Cleanup (Emergency Protocol)
Applicable for: Benchtop spills of < 50g/50mL.

Isolate: Evacuate the immediate 3-meter radius.[1] Alert nearby personnel.

PPE Up: Don safety goggles, lab coat, and double nitrile gloves.[3]

Containment:

Solids: Cover with wet paper towels (to prevent dust) and scoop into a bag.

Liquids: Surround with absorbent boom/pads.[1][2] Cover with vermiculite or commercial

amine neutralizer.

Decontamination: Wipe the surface with a 5% dilute acetic acid (vinegar) solution to

neutralize residual amine, followed by a soap and water wash.

Disposal: All cleanup materials (gloves, paper towels, scoop) go into Solid Hazardous Waste.

Waste Stream Decision Matrix
The following diagram illustrates the logical flow for categorizing this specific chemical waste to

ensure compliance with EPA and safety standards.
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Waste: 4-(4-Bromophenyl)butan-2-amine

Physical State?

Solid / Powder Liquid / Solution

Bin: SOLID HAZARDOUS
(Lab Pack)

Double Bag & Tag

Solvent Type?

Halogenated (DCM, CHCl3)

Non-Halo (MeOH, EtOAc)

Bin: LIQUID HALOGENATED
(High Temp Incineration)

Contaminates Stream
(Becomes Halogenated)

MUST Segregate

Click to download full resolution via product page

Figure 1: Decision matrix for segregating brominated amine waste.[1] Note that even non-

halogenated solvents become "Halogenated Waste" once this compound is dissolved in them.

[3]
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National Institutes of Health (NIH).Prudent Practices in the Laboratory: Handling and

Management of Chemical Hazards. Chapter 8: Management of Waste.[6] (General

guidelines for amine and halogen segregation). [1]

U.S. Environmental Protection Agency (EPA).Hazardous Waste Characteristics: A User-

Friendly Reference Document.[1] (Defining D001, D002, and Halogenated waste streams).

PubChem.4-(4-bromophenyl)butan-2-amine Compound Summary. (Structural verification

and physical properties).[7] [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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